inositol 1,4-bisphosphate 5-phosphorothioate
inositol 1,4-bisphosphate 5-phosphorothioate
Brand Name:
Vulcanchem
CAS No.:
116778-73-5
VCID:
VC0038736
InChI:
InChI=1S/C6H15O14P3S/c7-1-2(8)5(19-22(13,14)15)6(20-23(16,17)24)3(9)4(1)18-21(10,11)12/h1-9H,(H2,10,11,12)(H2,13,14,15)(H2,16,17,24)/t1-,2+,3+,4-,5-,6-/m0/s1
SMILES:
C1(C(C(C(C(C1OP(=O)(O)O)O)OP(=S)(O)O)OP(=O)(O)O)O)O
Molecular Formula:
C6H15O14P3S
Molecular Weight:
436.16 g/mol
inositol 1,4-bisphosphate 5-phosphorothioate
CAS No.: 116778-73-5
Main Products
VCID: VC0038736
Molecular Formula: C6H15O14P3S
Molecular Weight: 436.16 g/mol
CAS No. | 116778-73-5 |
---|---|
Product Name | inositol 1,4-bisphosphate 5-phosphorothioate |
Molecular Formula | C6H15O14P3S |
Molecular Weight | 436.16 g/mol |
IUPAC Name | [(1S,2S,3R,4S,5S,6R)-2-dihydroxyphosphinothioyloxy-3,5,6-trihydroxy-4-phosphonooxycyclohexyl] dihydrogen phosphate |
Standard InChI | InChI=1S/C6H15O14P3S/c7-1-2(8)5(19-22(13,14)15)6(20-23(16,17)24)3(9)4(1)18-21(10,11)12/h1-9H,(H2,10,11,12)(H2,13,14,15)(H2,16,17,24)/t1-,2+,3+,4-,5-,6-/m0/s1 |
Standard InChIKey | UKCNLOBKKFKWLA-HOZKJCLWSA-N |
Isomeric SMILES | [C@@H]1([C@H]([C@@H]([C@H]([C@@H]([C@H]1OP(=O)(O)O)O)OP(=S)(O)O)OP(=O)(O)O)O)O |
SMILES | C1(C(C(C(C(C1OP(=O)(O)O)O)OP(=S)(O)O)OP(=O)(O)O)O)O |
Canonical SMILES | C1(C(C(C(C(C1OP(=O)(O)O)O)OP(=S)(O)O)OP(=O)(O)O)O)O |
Synonyms | inositol 1,4-bisphosphate 5-phosphorothioate InsP3S |
PubChem Compound | 3081110 |
Last Modified | Nov 11 2021 |
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